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Compound of Interest

Compound Name: 5,7-Dimethylchroman-4-amine

Cat. No.: B15111801

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 191608-24-9 (for hydrochloride salt)

Introduction

5,7-Dimethylchroman-4-amine is a heterocyclic organic compound belonging to the chroman-
4-amine class. The chroman scaffold is recognized as a "privileged structure” in medicinal
chemistry due to its presence in a wide range of biologically active natural products and
synthetic compounds. Derivatives of chroman-4-amine have garnered significant interest for
their potential therapeutic applications, particularly in the area of neurodegenerative diseases.
This technical guide provides a comprehensive overview of 5,7-Dimethylchroman-4-amine,
including its chemical properties, a plausible synthetic route, and potential biological activities
based on structure-activity relationship (SAR) studies of related analogues.

Chemical and Physical Properties

While specific experimental data for 5,7-Dimethylchroman-4-amine is not readily available in
the public domain, its properties can be predicted based on its structure and data from similar
compounds.
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Property Value Source
CAS Number 191608-24-9 (HCI salt) Chemical Supplier Databases
Molecular Formula C11H1sNO Calculated
Molecular Weight 177.24 g/mol Calculated

Likely a solid at room Inferred from related
Appearance

temperature compounds

Expected to be soluble in

organic solvents like methanol,
Solubility ethanol, and DMSO. The General chemical principles

hydrochloride salt should

exhibit solubility in water.

Synthesis Methodology

A specific, detailed experimental protocol for the synthesis of 5,7-Dimethylchroman-4-amine

is not explicitly described in the reviewed literature. However, a plausible synthetic route can be

devised based on established methods for the synthesis of substituted chroman-4-ones and

their subsequent conversion to chroman-4-amines. A likely approach involves the initial

synthesis of 5,7-dimethylchroman-4-one, followed by reductive amination.

Proposed Synthesis of 5,7-Dimethylchroman-4-one

The synthesis of the chroman-4-one intermediate can be achieved via a base-mediated aldol

condensation followed by an intramolecular oxa-Michael addition. This method is a common

and efficient route for preparing various substituted chroman-4-ones.[1]

Experimental Protocol (Hypothetical):

e Reaction Setup: To a solution of 3,5-dimethylphenol in a suitable solvent (e.g., ethanol or a

mixture of ethanol and water) in a microwave-transparent vessel, add an appropriate a,[3-

unsaturated aldehyde or its equivalent.

o Base Addition: Add a suitable base, such as piperidine or pyrrolidine, to catalyze the

reaction.
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e Microwave Irradiation: Seal the vessel and heat the reaction mixture using microwave
irradiation to a temperature between 100-150 °C for a specified time (typically 30-60
minutes).

o Work-up and Purification: After cooling, the reaction mixture is concentrated under reduced
pressure. The residue is then purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield 5,7-
dimethylchroman-4-one.

Reductive Amination to 5,7-Dimethylchroman-4-amine

The conversion of the chroman-4-one to the corresponding primary amine can be achieved
through reductive amination.

Experimental Protocol (Hypothetical):

o Formation of Oxime: The 5,7-dimethylchroman-4-one is reacted with hydroxylamine
hydrochloride in the presence of a base (e.g., sodium acetate) in a solvent like ethanol. The
mixture is heated to reflux for several hours to form the corresponding oxime.

e Reduction of Oxime: The purified oxime is then reduced to the primary amine. A common
method for this transformation is the use of a reducing agent such as lithium aluminum
hydride (LiAIH4) in an anhydrous solvent like tetrahydrofuran (THF) or diethyl ether.
Alternatively, catalytic hydrogenation using a catalyst like palladium on carbon (Pd/C) or
Raney nickel under a hydrogen atmosphere can be employed.

o Work-up and Purification: The reaction is carefully quenched, and the product is extracted
with an organic solvent. The organic layer is washed, dried, and concentrated. The crude
amine can be purified by column chromatography or by formation of its hydrochloride salt,
which can be recrystallized.

Caption: Proposed synthesis workflow for 5,7-Dimethylchroman-4-amine.

Potential Biological Activities and Mechanism of
Action
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While specific biological data for 5,7-Dimethylchroman-4-amine is not available, the broader
class of chroman-4-amines has been investigated for various therapeutic applications,
particularly in the context of neurodegenerative diseases like Alzheimer's disease.

Inhibition of Cholinesterases and Monoamine Oxidases

Several studies on chiral chroman amine analogues have demonstrated their potential as
inhibitors of butyrylcholinesterase (BuChE) and monoamine oxidases (MAO-A and MAO-B).
The inhibition of these enzymes is a key therapeutic strategy for managing the symptoms of
Alzheimer's disease. It is plausible that 5,7-Dimethylchroman-4-amine could exhibit similar
inhibitory activities.

Structure-Activity Relationship (SAR) Insights

SAR studies on related chroman-4-one and chroman-4-amine derivatives have provided some
general insights:

o Substitution on the Aromatic Ring: The nature and position of substituents on the benzene
ring of the chroman scaffold significantly influence biological activity. Electron-withdrawing
groups at positions 6 and 8 have been shown to be favorable for SIRTZ2 inhibition in
chroman-4-one derivatives.[1] The methyl groups at positions 5 and 7 in the target
compound would likely modulate its lipophilicity and interaction with biological targets.

o Chirality at C4: The stereochemistry at the C4 position, where the amine group is attached, is
often crucial for biological activity. Different enantiomers can exhibit distinct potencies and
selectivities for their targets.

Hypothetical Sighaling Pathway Modulation

Given the potential for chroman-4-amines to inhibit MAO enzymes, a hypothetical mechanism
of action could involve the modulation of neurotransmitter levels in the brain. MAO enzymes
are responsible for the degradation of monoamine neurotransmitters such as serotonin,
dopamine, and norepinephrine. Inhibition of MAO would lead to an increase in the synaptic
levels of these neurotransmitters, which may have antidepressant and neuroprotective effects.
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Caption: Hypothetical modulation of monoamine neurotransmission by 5,7-Dimethylchroman-
4-amine.

Future Directions
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The information available on 5,7-Dimethylchroman-4-amine is limited, presenting several
opportunities for future research.

» Definitive Synthesis and Characterization: A detailed and optimized synthesis protocol needs
to be established and the compound fully characterized using modern analytical techniques
(NMR, MS, etc.).

 Biological Screening: The compound should be screened against a panel of relevant
biological targets, including cholinesterases and monoamine oxidases, to determine its
activity profile.

 In-depth Mechanistic Studies: Should promising activity be identified, further studies to
elucidate the precise mechanism of action, including the identification of direct binding
partners and effects on downstream signaling pathways, would be warranted.

o Pharmacokinetic Profiling: Evaluation of the compound's absorption, distribution,
metabolism, and excretion (ADME) properties will be crucial for assessing its drug-like
potential.

Conclusion

5,7-Dimethylchroman-4-amine represents an interesting, yet underexplored, member of the
chroman-4-amine family. Based on the known biological activities of related compounds, it
holds potential as a lead structure for the development of new therapeutic agents, particularly
for neurodegenerative disorders. Further experimental investigation is required to fully
elucidate its chemical and biological properties and to validate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5,7-Dimethylchroman-4-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15111801#5-7-dimethylchroman-4-amine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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